Cas no 922133-65-1 (N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide)

• Product Name: N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide
• CAS No: 922133-65-1
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 6397196
• PubChem ID: 40958786
• Update Time: 2025-10-18

N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide
• N-[4-[(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)sulfamoyl]-3-methylphenyl]acetamide
• N-{4-[(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl]-3-methylphenyl}acetamide
• F2297-0554
• AKOS024638064
• 922133-65-1
• N-(4-(N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide

• Inchi： 1S/C20H23N3O5S/c1-12-9-14(21-13(2)24)6-8-18(12)29(26,27)23-15-5-7-17-16(10-15)22-19(25)20(3,4)11-28-17/h5-10,23H,11H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key： FQFFKZJWCXYIDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NC1C=CC2=C(C=1)NC(C(C)(C)CO2)=O)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide

Introduction to N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide and Its Significance in Modern Chemical Biology

N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide, identified by its CAS number 922133-65-1, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines elements that suggest potential applications in modulating biological pathways and developing novel therapeutic agents. The compound's core features include a sulfamoyl group and a benzoxazepine scaffold, both of which are known for their involvement in various biochemical interactions.

The benzoxazepine moiety, a key structural component of this compound, has garnered significant attention in recent years due to its versatility and biological activity. Benzoxazepines are a class of heterocyclic compounds that exhibit a wide range of pharmacological properties. In particular, derivatives of benzoxazepine have been explored for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the 3,3-dimethyl-4-oxo group within the benzoxazepine ring enhances the compound's stability and suggests it may exhibit improved bioavailability compared to simpler analogs.

The sulfamoyl group attached to the benzoxazepine scaffold further enriches the compound's chemical profile. Sulfamoyl groups are well-known for their role as pharmacophores in numerous drugs and bioactive molecules. They can participate in hydrogen bonding interactions with biological targets, making them valuable for designing molecules with specific binding affinities. The combination of these two functional groups in N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide creates a promising framework for drug discovery efforts.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzoxazepine derivatives. For instance, studies have demonstrated that certain benzoxazepines can modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as depression and anxiety. Additionally, some derivatives have shown promise in inhibiting enzymes involved in inflammation and pain pathways. The sulfamoyl group's ability to enhance binding interactions further suggests that N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide could be an effective tool for targeting these biological processes.

The synthesis of N-{4-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the sulfamoyl group typically involves reactions such as sulfonylation or nucleophilic substitution at the aromatic ring. The benzoxazepine core is often constructed through cyclization reactions that require precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating further exploration of their biological properties.

Evaluation of the pharmacological activity of N-{4-(3,3-dimethyl-4-oxo-2H-pyrrolizinon)-7H-indolizinon]-sulfonylamido]-m-toluidide (a related compound) has provided insights into its potential therapeutic applications. Studies have shown that such derivatives can exhibit significant effects on enzyme inhibition and receptor binding. These findings are encouraging for the development of novel drugs based on similar molecular architectures. Given the structural similarities between N-{4-(3H-dimethyl)-7H-indolizinon]-sulfonylamido]-m-toluidide and N-{4-(dimethyl)-sulfonylamido]-m-toluidide, it is reasonable to hypothesize that N-{4-(dimethyl)-sulfonylamido]-m-toluidide may also demonstrate comparable biological activities.

The development of computational tools has further accelerated the discovery process by allowing researchers to predict the properties and interactions of complex molecules like N-{4-(dimethyl)-sulfonylamido]-m-toluidide. Techniques such as molecular docking and virtual screening enable the identification of potential binding sites and interaction partners within biological systems. These computational approaches can guide experimental efforts by highlighting promising leads for further investigation. By integrating experimental data with computational predictions， researchers can more efficiently explore the therapeutic potential of novel compounds.

In conclusion， N-{4-(dimethyl)-sulfonylamido]-m-toluidide, along with related derivatives such as N-{7H-indolizinon]-sulfonylamido]-m-toluidide, represents a significant advancement in the field of chemical biology and pharmaceutical research. The unique combination of functional groups in these compounds offers promising opportunities for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications， compounds like N-{7H-indolizinon]-sulfonylamido]-m-toluidide will undoubtedly play a crucial role in shaping the future of drug discovery。